Cas no 1097046-57-5 (4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine)

4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine is a heterocyclic compound featuring a thiazole core functionalized with an aminomethylpiperazine moiety. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The benzylpiperazine group enhances lipophilicity and may improve binding affinity to certain biological targets, while the thiazol-2-amine moiety offers versatility for further derivatization. Its balanced physicochemical properties suggest suitability for applications in CNS-targeted drug discovery or as an intermediate in synthesizing kinase inhibitors. The compound's synthetic accessibility and modular design make it a valuable building block for structure-activity relationship studies in pharmacological research.
4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine structure
1097046-57-5 structure
Product Name:4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine
CAS No:1097046-57-5
MF:C15H20N4S
MW:288.411101341248
CID:5055882
PubChem ID:43216811
Update Time:2026-02-28

4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine
    • Z237594442
    • 4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine
    • Inchi: 1S/C15H20N4S/c16-15-17-14(12-20-15)11-19-8-6-18(7-9-19)10-13-4-2-1-3-5-13/h1-5,12H,6-11H2,(H2,16,17)
    • InChI Key: PQTVXVNFGDCNIX-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)CN1CCN(CC2C=CC=CC=2)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 288
  • XLogP3: 1.8
  • Topological Polar Surface Area: 73.6

4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B289318-10mg
4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine
1097046-57-5
10mg
$ 50.00 2022-06-07
TRC
B289318-50mg
4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine
1097046-57-5
50mg
$ 210.00 2022-06-07
TRC
B289318-100mg
4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine
1097046-57-5
100mg
$ 295.00 2022-06-07
Enamine
EN300-113731-0.05g
4-[(4-benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine
1097046-57-5 95%
0.05g
$182.0 2023-10-26
Enamine
EN300-113731-0.1g
4-[(4-benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine
1097046-57-5 95%
0.1g
$272.0 2023-10-26
Enamine
EN300-113731-0.25g
4-[(4-benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine
1097046-57-5 95%
0.25g
$389.0 2023-10-26
Enamine
EN300-113731-0.5g
4-[(4-benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine
1097046-57-5 95%
0.5g
$613.0 2023-10-26
Enamine
EN300-113731-1.0g
4-[(4-benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine
1097046-57-5 95%
1g
$785.0 2023-06-09
Enamine
EN300-113731-2.5g
4-[(4-benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine
1097046-57-5 95%
2.5g
$1539.0 2023-10-26
Enamine
EN300-113731-5.0g
4-[(4-benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine
1097046-57-5 95%
5g
$2277.0 2023-06-09

Additional information on 4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine

Recent Advances in the Study of 4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine (CAS: 1097046-57-5)

In recent years, the compound 4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine (CAS: 1097046-57-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and piperazine moieties, has shown promising potential in various therapeutic applications. The following research brief summarizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine has been optimized in recent studies to improve yield and purity. Researchers have employed novel catalytic methods and green chemistry principles to streamline the production process. These advancements not only enhance the scalability of the compound but also reduce environmental impact, aligning with the growing demand for sustainable pharmaceutical manufacturing.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific protein targets. Recent in vitro and in vivo studies have highlighted its efficacy in inhibiting key enzymes involved in inflammatory pathways. For instance, one study reported its potent inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its interaction with neurotransmitter receptors has sparked interest in its use for neurological disorders.

Further investigations into the pharmacokinetic properties of 4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine have revealed favorable absorption and distribution profiles. Animal studies indicate that the compound exhibits good bioavailability and crosses the blood-brain barrier, which is crucial for its potential use in central nervous system (CNS) therapies. However, challenges related to metabolic stability and potential off-target effects remain areas of active research.

In the context of drug development, this compound has been explored as a lead structure for the design of novel therapeutics. Structure-activity relationship (SAR) studies have identified key modifications that enhance its binding affinity and selectivity. These findings are paving the way for the development of next-generation drugs with improved efficacy and reduced side effects.

Despite these promising results, further clinical studies are needed to fully evaluate the therapeutic potential of 4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine. Current research efforts are focused on addressing its limitations, such as optimizing its metabolic stability and minimizing potential toxicity. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine (CAS: 1097046-57-5) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research progresses, this compound may hold the key to addressing unmet medical needs in inflammation, neurology, and beyond.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.